Methyl 2-octynoate
Methyl 2-octynoate
Methyl 2-Octynoate is used as reagents in cosmetic industry to create multianalyte method on micro matrix-solid-phase dispersion for analysis of fragrance allergens and preservatives in personal care products.
Methyl 2-octynoate has been quantitated as suspected allergen in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. It participates in nickel-catalyzed carbocyclization of 2-iodoacetophenone to yield a 2,3-disubstituted indenol.
This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ.
Methyl 2-octynoate, belonging to the class of acetylenic esters, is an allergen found in cosmetics, often used for green, violet-leaf, floral notes in fragrances.
Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste.
Methyl 2-octynoate has been quantitated as suspected allergen in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. It participates in nickel-catalyzed carbocyclization of 2-iodoacetophenone to yield a 2,3-disubstituted indenol.
This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ.
Methyl 2-octynoate, belonging to the class of acetylenic esters, is an allergen found in cosmetics, often used for green, violet-leaf, floral notes in fragrances.
Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste.
Brand Name:
Vulcanchem
CAS No.:
111-12-6
VCID:
VC21192566
InChI:
InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3
SMILES:
CCCCCC#CC(=O)OC
Molecular Formula:
C9H14O2
Molecular Weight:
154.21 g/mol
Methyl 2-octynoate
CAS No.: 111-12-6
Cat. No.: VC21192566
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 2-Octynoate is used as reagents in cosmetic industry to create multianalyte method on micro matrix-solid-phase dispersion for analysis of fragrance allergens and preservatives in personal care products. Methyl 2-octynoate has been quantitated as suspected allergen in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. It participates in nickel-catalyzed carbocyclization of 2-iodoacetophenone to yield a 2,3-disubstituted indenol. This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ. Methyl 2-octynoate, belonging to the class of acetylenic esters, is an allergen found in cosmetics, often used for green, violet-leaf, floral notes in fragrances. Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste. |
|---|---|
| CAS No. | 111-12-6 |
| Molecular Formula | C9H14O2 |
| Molecular Weight | 154.21 g/mol |
| IUPAC Name | methyl oct-2-ynoate |
| Standard InChI | InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3 |
| Standard InChI Key | FRLZQXRXIKQFNS-UHFFFAOYSA-N |
| SMILES | CCCCCC#CC(=O)OC |
| Canonical SMILES | CCCCCC#CC(=O)OC |
| Boiling Point | 218.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator